Cas no 1804412-21-2 (2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide)

• Product Name: 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide
• CAS No: 1804412-21-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4819428
• Update Time: 2025-06-08

2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide

• Inchi： 1S/C9H8N2O3/c10-9(13)5-2-1-3-6-8(5)14-7(4-12)11-6/h1-3,12H,4H2,(H2,10,13)
• InChI Key： KSFZZIOSOKIVQV-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=CC=C(C(N)=O)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: -0.2
• Topological Polar Surface Area: 89.4

Additional information on 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide

Introduction to 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide (CAS No. 1804412-21-2)

2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804412-21-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the benzo[d]oxazole class, a scaffold that is widely recognized for its presence in numerous bioactive molecules, including drugs used in treating various diseases. The presence of both a hydroxymethyl group and a carboxamide moiety in its structure suggests a high degree of functional diversity, making it a promising candidate for further investigation.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle, which is known to exhibit a wide range of biological effects. This particular compound incorporates a hydroxymethyl group at the 2-position and a carboxamide functionality at the 7-position, which can significantly influence its pharmacokinetic and pharmacodynamic properties. The hydroxymethyl group is capable of participating in hydrogen bonding interactions, while the carboxamide group can act as both an acid and a base, depending on the pH environment, thereby enhancing the compound's solubility and bioavailability.

In recent years, there has been growing interest in developing novel compounds based on the benzo[d]oxazole scaffold due to their demonstrated efficacy in various therapeutic areas. Research has shown that benzo[d]oxazole derivatives can exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide may contribute to its potential ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of this compound is its structural versatility. The hydroxymethyl group can be further modified through chemical reactions such as etherification or esterification, allowing for the creation of analogs with tailored biological activities. Similarly, the carboxamide moiety can be replaced with other functional groups or incorporated into larger molecular frameworks to enhance binding affinity or metabolic stability. This flexibility makes 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have suggested that 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide may interact with targets involved in cancer progression and inflammation. For instance, preliminary data indicate that it could potentially inhibit kinases or modulate transcription factor activity, which are key mechanisms in many disease pathways. These findings are particularly exciting as they provide a rationale for further exploring the therapeutic potential of this compound.

The synthesis of 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the hydroxymethyl group typically involves reduction reactions from ketone or aldehyde precursors, while the carboxamide formation is commonly achieved through amidation reactions between carboxylic acids and amine derivatives. Advanced synthetic techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

In terms of pharmacological evaluation, 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide has been tested in various in vitro assays to assess its biological activity. Initial results have shown promising effects on certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, studies have explored its anti-inflammatory properties by examining its ability to modulate cytokine production and inhibit inflammatory pathways. These preliminary findings warrant further investigation into its mechanism of action and potential clinical applications.

The development of novel pharmaceuticals often involves rigorous testing to evaluate safety and efficacy before moving into clinical trials. For 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide, future research should focus on optimizing synthetic routes for cost-effective production and conducting comprehensive toxicological studies to ensure its safety profile is favorable for therapeutic use. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating preclinical findings into tangible therapeutic benefits for patients.

The benzo[d]oxazole scaffold continues to be a rich source of bioactive molecules due to its inherent structural features that facilitate interactions with biological targets. The unique combination of functional groups in 2-(Hydroxymethyl)benzo[d]oxazole-7-carboxamide positions it as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research progresses, it is anticipated that this compound will contribute significantly to our understanding of disease mechanisms and provide new avenues for therapeutic intervention.